1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride
CAS No.: 1989672-19-6
Cat. No.: VC6248229
Molecular Formula: C16H26Cl2N4O
Molecular Weight: 361.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1989672-19-6 |
|---|---|
| Molecular Formula | C16H26Cl2N4O |
| Molecular Weight | 361.31 |
| IUPAC Name | (4-benzylpiperazin-1-yl)-piperazin-1-ylmethanone;dihydrochloride |
| Standard InChI | InChI=1S/C16H24N4O.2ClH/c21-16(19-8-6-17-7-9-19)20-12-10-18(11-13-20)14-15-4-2-1-3-5-15;;/h1-5,17H,6-14H2;2*1H |
| Standard InChI Key | MNKQXGPBIXPKEZ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C(=O)N2CCN(CC2)CC3=CC=CC=C3.Cl.Cl |
Introduction
Chemical Structure and Physicochemical Properties
Structural Characteristics
The compound features two piperazine rings connected by a carbonyl group (), with one piperazine moiety substituted by a benzyl group at the 1-position. The dihydrochloride salt formation enhances solubility in polar solvents, a critical factor for bioavailability in pharmacological studies. The IUPAC name, (4-benzylpiperazin-1-yl)-piperazin-1-ylmethanone dihydrochloride, underscores its bifunctional architecture.
Key structural identifiers include:
-
SMILES:
-
InChIKey: MNKQXGPBIXPKEZ-UHFFFAOYSA-N
Physicochemical Data
| Property | Value |
|---|---|
| Molecular Weight | 361.31 g/mol |
| Solubility | Not fully characterized |
| Melting Point | Undisclosed (decomposes >320°C) |
| Density | Estimated ~1.3 g/cm³ |
The lack of comprehensive solubility data highlights gaps in current literature, necessitating further experimental validation .
Synthesis and Optimization Strategies
Synthetic Routes
The synthesis of 1-benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride involves multi-step reactions, as inferred from analogous piperazine derivatives:
-
Alkylation of Piperazine: Benzyl chloride reacts with piperazine to form 1-benzylpiperazine, a common intermediate .
-
Carbonylation: Introduction of the carbonyl group via phosgene or carbonyl diimidazole, linking the second piperazine ring.
-
Salt Formation: Treatment with hydrochloric acid yields the dihydrochloride form, improving crystallinity .
A patent (CN105693596A) describes a related synthesis for 1-benzyl-4-piperidinealdehyde, emphasizing temperature-controlled reductions (-5°C to 0°C) and inert atmospheres to prevent side reactions . Similar protocols may apply to the target compound, though modifications are required for the carbonyl bridge.
Critical Process Parameters
-
Temperature Control: Reactions conducted at subambient temperatures (-20°C to 20°C) minimize decomposition .
-
Stoichiometry: Molar ratios of benzyl chloride to piperazine exceeding 1:1 ensure complete alkylation.
-
Purification: Column chromatography or recrystallization from ethanol-water mixtures enhances purity (>98% by HPLC) .
Applications in Pharmaceutical Research
Drug Delivery Considerations
The dihydrochloride salt improves aqueous solubility, a bottleneck for oral bioavailability. Preclinical studies on similar compounds suggest:
Challenges and Future Directions
Analytical Characterization Gaps
Current literature lacks:
-
Thermogravimetric Analysis (TGA): To assess thermal stability.
-
X-ray Crystallography: For definitive stereochemical assignment.
Therapeutic Exploration
Priority research areas include:
-
Structure-Activity Relationships (SAR): Modifying the benzyl or carbonyl groups to enhance selectivity.
-
Toxicological Profiling: Acute and chronic toxicity studies in model organisms.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume